Cas no 249762-02-5 (2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid)

• Product Name: 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid
• CAS No: 249762-02-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD13249390
• CID: 1089739
• PubChem ID: 10751878
• Update Time: 2025-06-12

2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
• (1-AMINOCYCLOBUT-1-YL)ACETIC ACID, N-BOC PROTECTED
• (Boc-NH-cyclobutyl)acetic acid
• 2-(1-(tert-butoxycarbonylamino)cyclobutyl)acetic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid
• (1-(tert-butoxycarbonylamino)cyclobutyl)acetic acid
• N-Boc-2-(1-aminocyclobutyl)acetic acid
• {1-[(tert-butoxycarbonyl)amino]cyclobutyl}acetic acid
• 2-(4-(tert-Butoxycarbonylamino)-2-nitrophenyl)aceticacid
• 2-(1-([(tert-Butoxy)carbonyl]amino)cyclobutyl)acetic acid
• NGHWWOXFY
• 1-(Boc-amino)cyclobutaneacetic acid
• DTXSID70444396
• N-Boc-2-(1-aminocyclobutylacetic acid
• 1-(Boc-amino)cyclobutylacetic Acid
• EN300-97335
• Z1312161446
• MFCD13249390
• SCHEMBL428722
• P17687
• DB-363851
• CS-0052331
• Cyclobutaneacetic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-
• TS-7102
• 2-(1-((tert-Butoxycarbonyl)amino)cyclobutyl)aceticacid
• (1-tert-Butoxycarbonylamino-cyclobutyl)-acetic acid
• NGHWWOXFYMDOPV-UHFFFAOYSA-N
• 249762-02-5
• ZJA76202
• AKOS015841533
• 2-(1-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOBUTYL)ACETIC ACID
• SY195194
• AB93311

• MDL： MFCD13249390
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-11(5-4-6-11)7-8(13)14/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： NGHWWOXFYMDOPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.7

Additional information on 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid

Comprehensive Overview of 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 249762-02-5)

2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 249762-02-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclobutyl ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug development. Researchers often search for "Boc-protected amino acids" or "cyclobutyl derivatives in medicinal chemistry," highlighting its relevance in modern drug discovery.

The compound’s carboxylic acid functionality allows for further derivatization, enabling its use in coupling reactions to construct complex molecules. Recent trends in peptide-based therapeutics and small-molecule inhibitors have increased demand for high-purity intermediates like 249762-02-5. Common queries such as "applications of Boc-amino acids" or "synthetic routes to cyclobutylacetic acid derivatives" reflect its importance in organic synthesis.

From a synthetic perspective, 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid is often prepared via multi-step protocols involving cyclobutane ring formation and Boc protection. Its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique frequently discussed in forums on "peptide drug design." The compound’s role in prodrug development and bioconjugation further aligns with industry interest in targeted therapies.

Analytical characterization of CAS No. 249762-02-5 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address frequent user concerns about "how to verify Boc-protected compound purity" or "QC standards for synthetic intermediates." The compound’s compatibility with green chemistry principles also resonates with growing interest in sustainable synthesis.

In conclusion, 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid represents a critical building block for researchers exploring peptide mimetics and bioactive scaffolds. Its versatility answers emerging questions about "innovative drug delivery systems" while maintaining compliance with rigorous pharmaceutical-grade standards.